Cas no 2679838-29-8 ((2S)-2-{(benzyloxy)carbonylamino}-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid
• CAS No: 2679838-29-8
• MF: C₂₀H₁₆F₃NO₄S
• MW: 423.405554771423
• CID: 5619766
• PubChem ID: 165932398
• Update Time: 2025-10-30

(2S)-2-{(benzyloxy)carbonylamino}-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679838-29-8
• EN300-28304010
• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-[4-(trifluoromethyl)-1-benzothiophen-3-yl]propanoic acid
• (2S)-2-{(benzyloxy)carbonylamino}-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid

• Inchi： 1S/C20H16F3NO4S/c21-20(22,23)14-7-4-8-16-17(14)13(11-29-16)9-15(18(25)26)24-19(27)28-10-12-5-2-1-3-6-12/h1-8,11,15H,9-10H2,(H,24,27)(H,25,26)/t15-/m0/s1
• InChI Key： JDDWYJWMHOAHDF-HNNXBMFYSA-N
• SMILES： S1C=C(C2C(C(F)(F)F)=CC=CC1=2)C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 423.07521365g/mol
• Monoisotopic Mass: 423.07521365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 104Ų

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid

Introduction to (2S)-2-{(benzyloxy)carbonylamino}-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic Acid (CAS No. 2679838-29-8)

The compound (2S)-2-{(benzyloxy)carbonylamino}-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid (CAS No. 2679838-29-8) is a complex organic molecule with significant potential in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzothiophene core, a trifluoromethyl substituent, and a benzyloxycarbonylamino group. These structural features contribute to its intriguing chemical properties and make it a subject of interest for researchers exploring novel drug candidates and advanced materials.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery, particularly due to their ability to modulate various biological pathways. The trifluoromethyl group, a common substituent in medicinal chemistry, enhances the compound's lipophilicity and stability, which are critical for drug bioavailability. Additionally, the presence of the benzyloxycarbonylamino group introduces a protective functionality that can be strategically removed during chemical synthesis to reveal reactive sites for further modification.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and stereochemistry. The use of chiral auxiliary agents ensures the correct stereochemistry at the (S)-configuration, which is crucial for the compound's biological activity. Researchers have employed techniques such as Suzuki coupling and Stille coupling to construct the benzothiophene framework, while nucleophilic substitutions and peptide bond formations have been utilized to introduce the benzyloxycarbonylamino group.

Experimental data from recent studies suggest that this compound exhibits promising activity in vitro against various enzymatic targets, including kinases and proteases. Its ability to inhibit these enzymes at low concentrations underscores its potential as a lead compound for drug development. Furthermore, computational modeling studies have provided insights into the compound's binding modes and interactions with target proteins, paving the way for structure-based optimization.

In terms of applications, this compound has shown promise in the treatment of inflammatory diseases and cancer. The trifluoromethyl group contributes to its selectivity towards specific isoforms of cyclooxygenase (COX), making it a potential candidate for anti-inflammatory therapies with reduced side effects compared to traditional NSAIDs. Additionally, its ability to modulate key signaling pathways involved in cancer progression highlights its potential as an anticancer agent.

From a materials science perspective, the benzothiophene core of this compound offers opportunities for applications in optoelectronics and photonics. The aromaticity and conjugation within the benzothiophene framework enable strong absorption properties in the visible spectrum, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are currently exploring methods to enhance its electronic properties through functionalization and doping strategies.

In conclusion, (2S)-2-{(benzyloxy)carbonylamino}-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid (CAS No. 2679838-29-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a valuable tool for both academic research and industrial development. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.